Cas no 11006-34-1 (Chlorophyllin sodium copper salt)

• Product Name: Chlorophyllin sodium copper salt
• CAS No: 11006-34-1
• MDL: MFCD00012149
• CID: 48689
• PubChem ID: 24892826
• Update Time: 2025-11-01

Chlorophyllin sodium copper salt Chemical and Physical Properties

Names and Identifiers

• Chlorophyllin, trisodium salt
• chlorophyllin
• Chlorophyllin, coppered, trisodium salt
• Cuprate(3-), [18-carboxy-20-(carboxymethyl)-8-ethenyl-13-ethyl-2,3-dihydro-3,7,12,17-tetramethyl-21H,23H-porphine-2-propanoato(5-)-N21,N22,N23,N24]-, trisodium, [SP-4-2-(2S-trans)]-
• Copper sodium chlorophyllate
• Chlorophyllin sodium copper salt
• Chlorophyllin (sodium copper salt)
• Chlorophyllin Copper Trisodium Salt
• Chlorophyllin Copper Trisodium Salt (Technical Grade)
• CHLOROPHYLLIN(RG)
• SodiuM copper chlorophyllin
• Chlorophylcopper
• CHLOROPHYLLIN COPPER
• Chlorophyllin copper sodium complex
• Chlorophyllin Copper Trisodium Sal
• CHLOROPHYLLIN(P)
• coppered trisodium salt
• SILICA GEL, F254 HPTLC PLATES 10X20CM
• SODIUM CHLOROPHYLLIN
• SODIUM COPPER
• SODIUM-COPPER CHLORIN E6
• sodium-copper salt
• Trisodium (2S-trans)-[18-carboxy-20-(carboxymethyl)-13-ethyl-2,3-dihydro-3,7,12,17-tetramethyl-8-vinyl-21H,23H-porphine-2-propionato(5-)-N21,N22,N23,N24]cuprate(
• CI 75810
• xinnayan
• SCC CHLOROPHYLLIN
• [sp-4-2-(2s-trans)]-
• Chlorophyllin, coppered trisodium salt
• Chlorophyllin coppered trisodium salt
• sodium-copperchlorine6
• Chlorophyllide Cu complex sodium salt
• Natural green 3
• Chlorophyl Cu complex
• Copper sodium chlorophyllin
• Chlorophyllin-copper complex
• Chlorophyllins
• Chlorophyllin sodium-copper salt
• Chlorophyllin copper sodium salt
• Chlorophyllin, copper sodium complex
• Potassium sodium copper chlorophyllin
• Chlorine e6, copper deriv., trisodium salt
• Chlorophyllin, potassium, sodium, and copper metallo-complex
• Derifil (TN)
• Cuprate(3-), (1
• DSSTox_RID_81252
• DSSTox_CID_25956
• DSSTox_GSID_45956
• Sodium copper chlorophyllin A
• ,kappan24)-,trisodium,(sp-4-2-(2s-trans))-
• [18-carboxy-20-(carboxymethyl)-8-ethenyl-13-ethyl-2,3-dihydro-3,7,12,17-tetramethyl-21H,23H-porphinCuprate(3-)
• 12,17-tetramethyl-21h,23h-porphine-2-propanoato(5-)-kappan21,kappan22,kappan23
• 17-tetramethyl-21h,23h-porphine-2-propanoato(5-)-n21,n22,n23,n24]-1trisodiu
• chlorinee6,copperderiv.,trisodiumsalt
• chlorophyllin,coppersodiumcomplex
• chlorophyllin,potassium,sodium,andcoppermetallo-complex

• MDL： MFCD00012149
• Inchi： 1S/C34H36N4O6.Cu.Na/c1-7-19-15(3)23-12-25-17(5)21(9-10-29(39)40)32(37-25)22(11-30(41)42)33-31(34(43)44)18(6)26(38-33)14-28-20(8-2)16(4)24(36-28)13-27(19)35-23;;/h7,12-14,17,21H,1,8-11H2,2-6H3,(H5,35,36,37,38,39,40,41,42,43,44);;/q;+2;+1/p-5/t17-,21-;;/m0../s1
• InChI Key： IAHXXLVPAMICDP-BGESAIIZSA-I
• SMILES： C(C1=C2C(=C(C)C3=CC4C(CC)=C(C)C5=CC6=C(C=C)C(C)=C7C=C8[C@@H](C)[C@H](CCC(=O)[O-])C1=N8[Cu+2]([N-]67)(N=45)[N-]23)C(=O)[O-])C(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 677.14400
• Monoisotopic Mass: 723.123265 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 48
• Rotatable Bond Count: 5
• Complexity: 1750
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 724.1
• Surface Charge: 0
• XLogP3: Not available
• Topological Polar Surface Area: 165

Experimental Properties

• Color/Form: Dark green powder.
• Melting Point: >300°C
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: 可溶于DMSO（轻微）、甲醇（非常轻微）
• Water Partition Coefficient: Soluble in water.
• PSA: 147.54000
• LogP: -1.50470
• Sensitiveness: Sensitive to light
• Solubility: Soluble in water, slightly soluble in alcohol and chloroform.
• Vapor Pressure: No data available

Chlorophyllin sodium copper salt Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： R62: risk of weakening reproductive capacity.
• Safety Instruction： S22-S24/25
• RTECS：GS2168866
• Risk Phrases：R62
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on Chlorophyllin sodium copper salt

Chlorophyllin Sodium Copper Salt (CAS No. 11006-34-1): A Comprehensive Overview of its Chemistry, Applications, and Recent Advances

The Chlorophyllin sodium copper salt (CAS No. 11006-34-1) is a chemically modified derivative of chlorophyll, the pigment responsible for photosynthesis in plants. Structurally, it consists of a magnesium-depleted chlorophyll molecule complexed with copper ions and sodium salts, enhancing its stability and solubility in aqueous environments. This modification enables broader applications compared to natural chlorophyll, particularly in biomedical and pharmaceutical contexts. The compound’s chemical formula is C₅₅H₇₀CuN₄O₆, with a molecular weight of approximately 965.9 g/mol. Its synthesis involves the removal of magnesium from chlorophyll followed by copper ion substitution and sodium salt formation, processes that optimize its pharmacological properties.

In recent years, Chlorophyllin sodium copper salt has garnered significant attention for its antioxidant and anti-inflammatory activities. Studies published in the Nature Communications (2023) demonstrated its ability to neutralize reactive oxygen species (ROS) more effectively than traditional antioxidants like vitamin C or glutathione under simulated physiological conditions. This mechanism is attributed to the compound’s porphyrin ring structure, which facilitates redox cycling and scavenging of free radicals. Furthermore, preclinical trials highlighted its potential as an adjunct therapy for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease by modulating NF-κB signaling pathways.

A groundbreaking application lies in oncology research, where CAS No. 11006-34-1-based formulations have shown promise in photodynamic therapy (PDT). A 2022 study in Cancer Research revealed that this compound absorbs light at wavelengths between 650–750 nm, enabling targeted tumor cell destruction when activated by near-infrared light. Unlike conventional PDT agents, it exhibits reduced off-target toxicity due to its preferential accumulation in hypoxic tumor microenvironments. Clinical trials are currently underway to evaluate its efficacy in treating solid tumors such as melanoma and pancreatic cancer.

In dermatology, the compound’s anti-inflammatory properties have been leveraged to develop topical formulations addressing acne vulgaris and psoriasis. A double-blind trial published in JAMA Dermatology (2023) demonstrated a 45% reduction in lesion counts among participants using a Chlorophyllin sodium copper salt-enriched cream compared to placebo controls after eight weeks. The mechanism involves inhibition of pro-inflammatory cytokines like IL-6 and TNF-α while promoting epidermal barrier repair through keratinocyte proliferation stimulation.

Beyond therapeutic uses, this compound plays a critical role in food science as a natural colorant and preservative. Its E number E141 allows it to be used in beverages and confectionery where synthetic dyes are restricted by regulatory bodies such as the FDA or EFSA. Recent innovations include encapsulation technologies that maintain color stability under varying pH levels and thermal conditions during industrial processing—a breakthrough validated through accelerated shelf-life studies conducted at MIT’s Food Systems Lab (2023).

Ongoing research focuses on leveraging CAS No. 11006-34-1’s unique photophysical properties for bioimaging applications. A collaborative project between Stanford University and Roche Diagnostics has developed fluorescent probes based on this compound for real-time tracking of cellular metabolic pathways without disrupting normal physiological functions—a critical advancement for precision medicine diagnostics.

The environmental sustainability profile of Chlorophyllin sodium copper salt production processes




































is another area of active investigation. Green chemistry methodologies now enable synthesis yields exceeding 98% with minimal solvent usage through microwave-assisted protocols reported in the Journal of Sustainable Chemistry & Engineering. These advancements align with global regulatory trends emphasizing eco-friendly manufacturing practices across pharmaceutical industries.

In conclusion, Chlorophyllin sodium copper salt (CAS No. 11006-34-)serves as a multifunctional molecule bridging traditional botanical extracts with modern drug delivery systems Its versatility across therapeutic domains coupled with emerging applications underscores its position as an indispensable tool for addressing complex biomedical challenges while adhering to contemporary standards of safety efficacy and environmental stewardship.